2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide
• InChI: InChI=1S/C15H13Cl2N3O3S/c1-2-23-14-6-12(17)15(7-11(14)16)24(21,22)20-10-4-3-9-8-18-19-13(9)5-10/h3-8,20H,2H2,1H3,(H,18,19)
• InChI Key: DZTSTDOTBXJALM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1Cl)S(=O)(=O)NC2=CC3=C(C=C2)C=NN3)Cl
• Molecular Formula: C15H13Cl2N3O3S
• Molecular Weight: 386.3 g/mol

Description

2,5-dichloro-4-ethoxy-N-(1H-indazol-6-yl)benzenesulfonamide, also known as CFI-400945, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in cancer treatment. The compound has been found to exhibit potent anti-tumor activity, making it a promising candidate for further research.

Scientific Research Applications

Tautomerism and Crystal Structure

Research on similar benzenesulfonamide derivatives has explored their tautomerism and crystal structures. For instance, studies on dichloro-N-benzenesulfonamide derivatives have elucidated their crystalline forms, highlighting the impact of intramolecular hydrogen bonding and the orientation of substituents on crystal cohesion (Beuchet et al., 1999). Such research is fundamental for understanding the physicochemical properties of these compounds, which is crucial for their application in material science and drug design.

Antiproliferative Activities

Another significant area of research is the evaluation of benzenesulfonamide derivatives for their antiproliferative activities. Compounds with a benzenesulfonamide moiety have been synthesized and tested for their ability to inhibit cell proliferation in various cancer cell lines. For example, N-(7-indazolyl)benzenesulfonamide derivatives have shown potent antiproliferative activities, with certain compounds identified as potent inhibitors with low micromolar IC50 values against L1210 murine leukemia cells (Bouissane et al., 2006).

Antitumor Activity

The synthesis and evaluation of novel benzenesulfonamide derivatives for in vitro antitumor activity is a critical research application. Some derivatives have shown remarkable activity and selectivity toward certain cancer cell lines, highlighting the potential of benzenesulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).

Metabolism and Selectivity of Herbicides

Research into the metabolism of herbicides like chlorsulfuron, a compound structurally related to benzenesulfonamides, demonstrates the biological basis for selectivity in cereal crops. This involves the plant's ability to metabolize the herbicide to a non-toxic form, indicating potential applications in agricultural chemistry (Sweetser et al., 1982).

Neuropharmacological Applications

Benzenesulfonamide derivatives have been studied for their potential in neuropharmacology. For example, SB-399885, a derivative, has been identified as a potent, selective antagonist with potential cognitive enhancing properties, useful in treating disorders characterized by cognitive deficits (Hirst et al., 2006).